2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide

• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(2-cyclopentylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C16H18ClN3O2/c17-12-5-7-14(8-6-12)22-11-16(21)19-15-9-10-18-20(15)13-3-1-2-4-13/h5-10,13H,1-4,11H2,(H,19,21)
• InChI Key: JOAWIXPOLBQGID-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC=N2)NC(=O)COC3=CC=C(C=C3)Cl

Description

2-(4-Chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide is a pyrazole-based acetamide derivative characterized by a 4-chlorophenoxy group and a cyclopentyl substituent on the pyrazole ring. The compound’s design likely aims to optimize steric, electronic, and pharmacokinetic attributes for applications in agrochemical or pharmaceutical fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with a suitable diketone or β-keto ester under acidic or basic conditions.

Introduction of the cyclopentyl group: The pyrazole ring can be alkylated using cyclopentyl halides in the presence of a base such as potassium carbonate.

Formation of the chlorophenoxy acetamide: This involves the reaction of 4-chlorophenol with chloroacetyl chloride to form 4-chlorophenoxyacetyl chloride, which is then reacted with the cyclopentyl-substituted pyrazole to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of the corresponding amine or alcohol.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

Chemistry

In chemistry, 2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound may be investigated for its potential as a bioactive molecule. Its structure suggests it could interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicine, 2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide could be explored for its therapeutic potential. It may exhibit activity against certain diseases or conditions, making it a subject of pharmacological studies.

Industry

In industry, this compound could be used in the development of new materials or as an intermediate in the synthesis of agrochemicals, pharmaceuticals, or other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide would depend on its specific application. In a biological context, it might interact with enzymes, receptors, or other proteins, modulating their activity. The exact molecular targets and pathways involved would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Substituent Effects on Molecular Geometry

• Dihedral Angles: The dihedral angle between the pyrazole and aryl rings in analogs varies significantly. For example, 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide exhibits a dihedral angle of 30.7° between pyrazole and benzene rings . In contrast, derivatives with bulkier substituents (e.g., trifluoromethylphenyl) show larger angles due to steric hindrance .
• Hydrogen Bonding: Strong N–H···O hydrogen bonds form infinite chains in analogs like 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide . The cyclopentyl group in the target compound may disrupt such networks, favoring hydrophobic interactions instead.

Table 1: Crystallographic Parameters of Selected Analogs

Compound Name	Dihedral Angle (°)	Hydrogen Bond Type	Crystal Packing	Reference
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	30.7	N–H···O, C–H···N	Chains along [001]
2-Chloro-N-(3-cyano-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazol-5-yl)acetamide	>30.7*	N–H···O	Layered structures
Target Compound (Hypothetical)	~20–40 (estimated)	Likely weaker H-bonds	Disrupted by cyclopentyl group	N/A

*Estimated based on steric hindrance from trifluoromethyl groups.

Receptor-Specific Agonism

• FPR2 Agonists: Pyridazinone-acetamide derivatives (e.g., N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide) activate formyl peptide receptors (FPR2), inducing calcium mobilization in neutrophils . The target compound’s 4-chlorophenoxy group may enhance lipophilicity, improving membrane permeability for similar applications.

Key Differences and Innovations

Substituent-Driven Properties

• Cyclopentyl vs.
• 4-Chlorophenoxy vs. Chloroacetamide: The phenoxy group may confer metabolic stability over chloroacetamide derivatives, which are prone to hydrolysis.

Predictive Pharmacokinetics

• LogP and Solubility : The cyclopentyl group likely increases LogP (estimated ~3.5–4.0) compared to phenyl analogs (LogP ~2.5–3.0), suggesting better lipid solubility but lower aqueous solubility.

Biological Activity

2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide is a compound of interest due to its potential therapeutic applications, particularly in the realm of bone health. This article reviews its biological activity, focusing on its mechanisms of action, effects on osteoclastogenesis, and implications for treating bone-related disorders.

Chemical Structure and Properties

The compound's structure can be described as follows:

• IUPAC Name : 2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide
• Molecular Formula : C$_{15}$H$_{17}$ClN$_{2}$O
• Molecular Weight : 276.76 g/mol

Research indicates that this compound functions primarily as an inhibitor of osteoclastogenesis, which is the process by which osteoclasts (bone-resorbing cells) are formed. The inhibition of osteoclast formation is crucial in preventing excessive bone resorption, a hallmark of conditions like osteoporosis.

Key Findings:

• Inhibition of Osteoclast Formation : In vitro studies have shown that 2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide significantly reduces the formation of mature osteoclasts by altering the expression of osteoclast-specific marker genes such as RANK, TRAP, and Cathepsin K .
• Suppression of Bone Resorption Activity : The compound suppresses F-actin belt formation in osteoclasts, which is essential for their resorptive function. This suppression leads to decreased bone resorption activity in vitro .
• In Vivo Efficacy : In animal models, particularly ovariectomized (OVX) rats, treatment with the compound has been shown to prevent OVX-induced bone loss, indicating its potential utility in treating postmenopausal osteoporosis .

Data Summary

Biological Activity	Effect Observed	Study Reference
Osteoclastogenesis Inhibition	Significant reduction in mature osteoclast formation
Gene Expression Alteration	Changes in RANK, TRAP, and Cathepsin K levels
Bone Resorption Suppression	Decreased F-actin belt formation
Osteoporosis Treatment Potential	Prevents OVX-induced bone loss

Case Studies

A notable study published in the Journal of Cellular and Molecular Medicine highlighted the compound's effectiveness as a novel inhibitor of resorptive activity. The study reported that treatment with 2-(4-chlorophenoxy)-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide led to significant changes in mRNA expression related to osteoclast differentiation and function. These findings underscore the compound's potential as a therapeutic agent for osteolytic disorders .